Cas no 1502043-29-9 (4H,6H-furo3,4-cisoxazol-3-amine)

• Product Name: 4H,6H-furo3,4-cisoxazol-3-amine
• CAS No: 1502043-29-9
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 6033991
• Update Time: 2025-07-12

4H,6H-furo3,4-cisoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H,6H-furo3,4-cisoxazol-3-amine
• 4H,6H-Furo[3,4-c]isoxazol-3-amine

• Inchi： 1S/C5H6N2O2/c6-5-3-1-8-2-4(3)7-9-5/h1-2,6H2
• InChI Key： XYBVTMORDKGJOK-UHFFFAOYSA-N
• SMILES： O1C(N)=C2COCC2=N1

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 361.4±42.0 °C(Predicted)
• pka: -1.62±0.20(Predicted)

Additional information on 4H,6H-furo3,4-cisoxazol-3-amine

4H,6H-Furo[3,4-cis]oxazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1502043-29-9, commonly referred to as 4H,6H-furo[3,4-cis]oxazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural versatility. The furooxazole framework, as it is often abbreviated, has been extensively studied due to its potential applications in drug discovery, optoelectronics, and advanced materials.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4H,6H-furo[3,4-cis]oxazol-3-amine. One notable approach involves the use of transition metal catalysts to facilitate the formation of the heterocyclic ring system. These methods not only enhance the efficiency of the synthesis process but also allow for greater control over the stereochemistry of the product. The ability to manipulate stereochemistry is particularly important for applications in pharmaceuticals, where stereochemical purity is often critical for efficacy and safety.

The structural uniqueness of 4H,6H-furo[3,4-cis]oxazol-3-amine lies in its fused ring system, which combines a furan ring with an oxazole moiety. This combination imparts distinctive electronic properties to the molecule, making it an attractive candidate for use in organic electronics. For instance, studies have shown that this compound exhibits promising semiconducting behavior, which could be harnessed in thin-film transistors and other electronic devices. Researchers have also explored its potential as a building block for more complex materials with tailored optical and electronic properties.

In addition to its electronic properties, 4H,6H-furo[3,4-cis]oxazol-3-amine has shown promise in biological applications. Preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or cellular pathways, making it a potential lead compound for drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic use.

The study of furooxazole derivatives has also led to insights into their photochemical properties. Recent investigations have demonstrated that these compounds can exhibit fluorescence under specific conditions, which could be exploited in sensing applications or as probes in bioimaging. The ability to tune the fluorescence properties through chemical modification further enhances their potential utility in these areas.

From a materials science perspective, the incorporation of 4H,6H-furo[3,4-cis]oxazol-3-amine into polymer matrices has been explored as a means to create advanced materials with enhanced mechanical and thermal stability. The compatibility of this compound with various polymer systems makes it a versatile additive for creating high-performance materials suitable for aerospace, automotive industries